Cas no 2639390-85-3 (ethyl (3S)-3-{[2-(ethylamino)-2-methylpropanamido]methyl}-5-methylhexanoate)

• Product Name: ethyl (3S)-3-{[2-(ethylamino)-2-methylpropanamido]methyl}-5-methylhexanoate
• CAS No: 2639390-85-3
• MF: C₁₆H₃₂N₂O₃
• MW: 300.436884880066
• CID: 5640609
• PubChem ID: 165899037
• Update Time: 2025-06-24

ethyl (3S)-3-{[2-(ethylamino)-2-methylpropanamido]methyl}-5-methylhexanoate Chemical and Physical Properties

Names and Identifiers

• 2639390-85-3
• ethyl (3S)-3-{[2-(ethylamino)-2-methylpropanamido]methyl}-5-methylhexanoate
• EN300-28230093

• Inchi： 1S/C16H32N2O3/c1-7-18-16(5,6)15(20)17-11-13(9-12(3)4)10-14(19)21-8-2/h12-13,18H,7-11H2,1-6H3,(H,17,20)/t13-/m0/s1
• InChI Key： NVUFZFXADKGPSS-ZDUSSCGKSA-N
• SMILES： O(CC)C(C[C@@H](CNC(C(C)(C)NCC)=O)CC(C)C)=O

Computed Properties

• Exact Mass: 300.24129289g/mol
• Monoisotopic Mass: 300.24129289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 11
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.4Ų

Additional information on ethyl (3S)-3-{[2-(ethylamino)-2-methylpropanamido]methyl}-5-methylhexanoate

Introduction to Ethyl (3S)-3-{[2-(ethylamino)-2-methylpropanamido]methyl}-5-methylhexanoate (CAS No. 2639390-85-3)

Ethyl (3S)-3-{[2-(ethylamino)-2-methylpropanamido]methyl}-5-methylhexanoate, a compound with the CAS number 2639390-85-3, is a specialized chemical entity that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its intricate molecular structure, holds promise for various applications, particularly in the synthesis of novel therapeutic agents and biochemical research.

The molecular formula of this compound can be broken down into its constituent parts, which include ethyl groups, amides, and specific stereocenters that contribute to its unique chemical properties. The presence of the (3S) configuration indicates a specific stereochemical arrangement that is crucial for its biological activity. This stereochemistry is often a key factor in determining the efficacy and selectivity of pharmaceutical compounds.

In recent years, there has been a growing interest in the development of chiral drugs, which are drugs that are not superimposable on their mirror images. The stereochemistry of Ethyl (3S)-3-{[2-(ethylamino)-2-methylpropanamido]methyl}-5-methylhexanoate makes it a valuable candidate for such studies. Researchers have been exploring its potential as a chiral intermediate in the synthesis of more complex molecules that could have therapeutic benefits.

The compound's structure also includes amide and ester functional groups, which are known to play important roles in drug design. Amides are frequently found in biologically active molecules due to their ability to form hydrogen bonds, while esters can influence the solubility and metabolic stability of a drug. The combination of these functional groups in Ethyl (3S)-3-{[2-(ethylamino)-2-methylpropanamido]methyl}-5-methylhexanoate suggests that it may exhibit interesting pharmacokinetic properties.

One of the most intriguing aspects of this compound is its potential application in the development of new antibiotics. The increasing prevalence of antibiotic-resistant bacteria has necessitated the discovery of novel antimicrobial agents. Ethyl (3S)-3-{[2-(ethylamino)-2-methylpropanamido]methyl}-5-methylhexanoate has been investigated for its ability to interfere with bacterial cell wall synthesis, a mechanism that is distinct from traditional antibiotics. This approach could potentially overcome resistance mechanisms and provide new treatment options.

Furthermore, the compound has shown promise in preclinical studies as a potential treatment for inflammatory diseases. Inflammation is a complex biological process that involves multiple pathways and mediators. Ethyl (3S)-3-{[2-(ethylamino)-2-methylpropanamido]methyl}-5-methylhexanoate has been found to modulate certain inflammatory cytokines, suggesting that it could be used to develop anti-inflammatory therapies.

The synthesis of this compound involves multi-step organic reactions, each requiring precise control over reaction conditions to ensure high yield and purity. The use of chiral auxiliaries or catalysts is often necessary to achieve the desired stereochemical outcome. Recent advancements in synthetic methodologies have made it possible to produce such complex molecules more efficiently and cost-effectively.

In addition to its pharmaceutical applications, Ethyl (3S)-3-{[2-(ethylamino)-2-methylpropanamido]methyl}-5-methylhexanoate has potential uses in biochemical research. Its unique structure makes it a valuable tool for studying enzyme mechanisms and interactions. By using this compound as a substrate or inhibitor, researchers can gain insights into various biological processes and develop new diagnostic tools.

The safety profile of Ethyl (3S)-3-{[2-(ethylamino)-2-methylpropanamido]methyl}-5-methylhexanoate is another critical aspect that has been thoroughly evaluated. Preclinical toxicology studies have been conducted to assess its potential side effects and determine safe dosage ranges. These studies are essential for ensuring that any future clinical trials can be conducted safely and effectively.

The regulatory landscape for new pharmaceutical compounds is stringent, requiring extensive documentation and testing before they can be approved for human use. Ethyl (3S)-3-{[2-(ethylamino)-2-methylpropanamido]methyl}-5-methylhexanoate is currently undergoing evaluation by regulatory agencies to determine if it meets the necessary criteria for approval. If successful, it could represent a significant advancement in the treatment of various diseases.

In conclusion, Ethyl (3S)-3-{[2-(ethylamino)-2-methylpropanamido]methyl}-5-methy hexanoate (CAS No. 2639390-85-3) is a promising compound with diverse applications in pharmaceutical research and development. Its unique stereochemistry, functional groups, and potential therapeutic benefits make it a valuable asset in the search for new treatments for various diseases. As research continues to uncover more about its properties and applications, this compound is poised to play an important role in future medical advancements.